1,3-Dioxane-5-methanol, 5-((4,6-bis(1-aziridinyl)-1,3,5-triazin-2-yl)amino)-2-phenyl-

• CAS No.: 72239-51-1
• Molecular Formula: C18H22N6O3
• Molecular Weight: 370.4 g/mol
• IUPAC Name: [5-[[4,6-bis(aziridin-1-yl)-1,3,5-triazin-2-yl]amino]-2-phenyl-1,3-dioxan-5-yl]methanol
• InChI: InChI=1S/C18H22N6O3/c25-10-18(11-26-14(27-12-18)13-4-2-1-3-5-13)22-15-19-16(23-6-7-23)21-17(20-15)24-8-9-24/h1-5,14,25H,6-12H2,(H,19,20,21,22)
• InChI Key: VPZWBHONOYDQMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN1C2=NC(=NC(=N2)NC3(COC(OC3)C4=CC=CC=C4)CO)N5CC5

Description

The compound 1,3-Dioxane-5-methanol, 5-((4,6-bis(1-aziridinyl)-1,3,5-triazin-2-yl)amino)-2-phenyl- (hereafter referred to as the "target compound") is a structurally complex derivative of 1,3-dioxane-5-methanol. Its core structure includes a 1,3-dioxane ring with a methanol substituent at position 5, a phenyl group at position 2, and a triazine-based moiety at position 3. The triazine ring is further functionalized with two aziridinyl groups, which are three-membered heterocycles containing nitrogen.

Biological Activity

1,3-Dioxane-5-methanol, 5-((4,6-bis(1-aziridinyl)-1,3,5-triazin-2-yl)amino)-2-phenyl- is a complex organic compound that has garnered attention for its potential biological activities. This compound integrates a dioxane structure with triazine and aziridine moieties, which are known for their diverse pharmacological properties.

Chemical Structure

The chemical formula of the compound is $C_{15}H_{24}N_6O_3$, and its structure features a dioxane ring with a methanol group and a triazine derivative that includes aziridine substituents. This structural complexity suggests potential interactions with various biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of triazine derivatives. For instance, a series of trisubstituted 1,3,5-triazine derivatives were synthesized and screened for their ability to inhibit bacterial growth. The presence of the aziridine group in the compound may enhance its interaction with bacterial cell walls or enzymes involved in cell division .

Compound	Activity Against Gram-positive Bacteria	Activity Against Gram-negative Bacteria
Triazine Derivative 1	Moderate Inhibition	No Activity
Triazine Derivative 2	High Inhibition	Low Inhibition

The synthesized triazine derivatives exhibited varying degrees of activity against different bacterial strains, suggesting that modifications in structure can significantly influence biological efficacy .

Enzyme Inhibition

In the context of enzyme inhibition, compounds similar to 1,3-Dioxane-5-methanol have been evaluated for their ability to inhibit β-secretase (BACE1), an enzyme implicated in Alzheimer's disease. Although some derivatives showed minimal inhibition at high concentrations (10 µM), the specific activity of the compound remains to be fully elucidated .

Study on Triazine Derivatives

A study published in MDPI evaluated a range of trisubstituted triazines for their biological activities. The findings indicated that while some compounds demonstrated significant inhibition of BACE1, others did not exhibit any notable activity at the tested concentrations. This inconsistency emphasizes the need for further investigation into the structure-activity relationship (SAR) of these compounds .

Analgesic and Anti-inflammatory Properties

Another relevant study explored the analgesic and anti-inflammatory properties of novel triazine derivatives. The results showed that certain derivatives had high selectivity for cyclooxygenase enzymes (COX-1/COX-2), indicating potential use as anti-inflammatory agents. The compounds displayed significant reductions in inflammatory markers such as interleukin levels, which supports their therapeutic potential .

Comparison with Similar Compounds

Structural Analogues of 1,3-Dioxane-5-methanol Derivatives

Below is a comparative analysis of the target compound with other 1,3-dioxane-5-methanol derivatives, focusing on substituents, reactivity, and applications:

Compound Name	Substituents	Key Features	Applications/Notes
Target Compound	5-((4,6-bis(1-aziridinyl)-1,3,5-triazin-2-yl)amino)-2-phenyl-	Triazine-aziridine hybrid; phenyl group at position 2	Potential crosslinking agent; high reactivity due to aziridinyl groups
5-Ethyl-1,3-dioxane-5-methanol	5-ethyl	Simple alkyl substituent	Used in industrial formulations; eligible for ISCC PLUS certification
4,4-Dimethyl-1,3-dioxane-5-methanol	4,4-dimethyl	Steric hindrance from methyl groups	Limited reactivity; used as a solvent intermediate
5-(Hydroxyamino)-2-phenyl-1,3-dioxane-5-methanol	5-(hydroxyamino)-2-phenyl-	Hydroxyamino group introduces nucleophilic character	Intermediate in pharmaceutical synthesis; CAS 95260-40-5

Key Differences in Reactivity and Stability

• Aziridinyl vs. Alkyl Substituents: The aziridinyl groups in the target compound confer significant electrophilic reactivity, enabling alkylation of biomolecules or polymers. In contrast, ethyl or methyl substituents (e.g., 5-ethyl or 4,4-dimethyl derivatives) are inert, limiting their utility to non-reactive applications .
• Triazine vs. Hydroxyamino Functionalization: The triazine core in the target compound offers thermal and chemical stability, whereas hydroxyamino derivatives (e.g., 5-(hydroxyamino)-2-phenyl-) are prone to oxidation, reducing shelf life .

Physicochemical Properties and Analytical Characterization

Spectral Data and Purity

• FT-IR and NMR : The target compound’s aziridinyl groups would exhibit characteristic C-N stretching (~1,250–1,300 cm⁻¹) in IR, while the triazine ring may show absorption near 1,500 cm⁻¹. ¹H-NMR would resolve signals for the phenyl protons (δ 7.2–7.8 ppm) and aziridinyl protons (δ 2.5–3.5 ppm), analogous to pyrazoline derivatives .
• Chromatographic Purity : Thin-layer chromatography (TLC) with petroleum ether/ethyl acetate (4:1) could achieve separation, as demonstrated for related compounds .